Cas no 89536-73-2 (Acetic acid, 2,2'-[1,2-phenylenebis(oxy)]bis-, bis(4-nitrophenyl) ester)

Acetic acid, 2,2'-[1,2-phenylenebis(oxy)]bis-, bis(4-nitrophenyl) ester structure
89536-73-2 structure
Product Name:Acetic acid, 2,2'-[1,2-phenylenebis(oxy)]bis-, bis(4-nitrophenyl) ester
CAS No:89536-73-2
MF:C22H16N2O10
MW:468.369846343994
CID:597509
PubChem ID:10671961
Update Time:2025-04-19

Acetic acid, 2,2'-[1,2-phenylenebis(oxy)]bis-, bis(4-nitrophenyl) ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, 2,2'-[1,2-phenylenebis(oxy)]bis-, bis(4-nitrophenyl) ester
    • (4-nitrophenyl) 2-[2-[2-(4-nitrophenoxy)-2-oxoethoxy]phenoxy]acetate
    • 89536-73-2
    • DTXSID90443280
    • Inchi: 1S/C22H16N2O10/c25-21(33-17-9-5-15(6-10-17)23(27)28)13-31-19-3-1-2-4-20(19)32-14-22(26)34-18-11-7-16(8-12-18)24(29)30/h1-12H,13-14H2
    • InChI Key: PWAQDTFEFMVHCS-UHFFFAOYSA-N
    • SMILES: O(CC(=O)OC1C=CC(=CC=1)[N+](=O)[O-])C1=CC=CC=C1OCC(=O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 468.08049471g/mol
  • Monoisotopic Mass: 468.08049471g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 10
  • Complexity: 646
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 163Ų
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